Cas no 88904-01-2 (Cyclopentanepropanenitrile, 2-hydroxy-)

• Product name: Cyclopentanepropanenitrile, 2-hydroxy-
• CAS No: 88904-01-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 620053
• PubChem ID: 13164029

Cyclopentanepropanenitrile, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanenitrile, 2-hydroxy-
• 3-(2-hydroxycyclopentyl)propanenitrile
• 88904-01-2
• DTXSID60524035

• Inchi： InChI=1S/C8H13NO/c9-6-2-4-7-3-1-5-8(7)10/h7-8,10H,1-5H2
• InChI Key： COPSDBLYEBSARS-UHFFFAOYSA-N
• SMILES： C1CC(C(C1)O)CCC#N

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų
• XLogP3: 0.8